Cas no 35975-69-0 (8-Methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

8-Methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is a quinoline derivative with significant potential in pharmaceutical and chemical research. Its structure features a methoxy group at the 8-position and a carboxylic acid moiety at the 3-position, contributing to its unique reactivity and biological activity. This compound serves as a key intermediate in the synthesis of quinolone-based antibiotics and other bioactive molecules. Its well-defined crystalline properties enhance purity and stability, making it suitable for precise synthetic applications. The presence of both electron-donating (methoxy) and electron-withdrawing (carboxylic acid) groups allows for versatile functionalization, enabling further derivatization in drug discovery. Its high solubility in polar organic solvents facilitates handling in laboratory settings.

8-Methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid structure

35975-69-0 structure

Product Name:8-Methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

CAS No:35975-69-0

MF:C₁₁H₉NO₄

MW:219.193463087082

MDL:MFCD00024006

CID:314484

PubChem ID:329819319

Update Time:2025-07-02

8-Methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 8-Methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
- 3-Quinolinecarboxylicacid, 1,4-dihydro-8-methoxy-4-oxo-
- 8-METHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-3-CARBOXYLIC ACID
- 8-methoxy-4-oxo-1H-quinoline-3-carboxylic acid
- 8-Methoxy-3-methyl-s-triazol< 4,3-a> pyrazin
- 8-methoxy-4(1H)-quinoline-3-carboxylic acid
- 8-methoxy-4(1H)-quinolone-3-carboxylic acid
- 8-Methoxy-4-chinolin-3-carbonsaeure
- AC1L6WS1
- NSC294777
- AF-399/25108050
- NSC-199383
- Cambridge id 5868022
- CS-0308994
- J-650043
- SR-01000425957-1
- 28027-18-1
- MLS000067353
- 1,4-dihydro-8-methoxy-4-oxoquinoline-3-carboxylic acid
- 280027-18-1
- J-515513
- Oprea1_381729
- AML0013
- 4-HYDROXY-8-METHOXY-3-QUINOLINECARBOXYLIC ACID
- CBMicro_035748
- CCG-109448
- 4-Hydroxy-8-methoxyquinoline-3-carboxylic acid, AldrichCPR
- AB01408
- VS-02453
- FT-0746123
- F0902-0922
- BB 0222179
- NSC80676
- AKOS002286776
- MFCD00024006
- MFCD01909515
- AKOS000301328
- BP-20488
- SCHEMBL4721195
- BIM-0035785.P001
- EN300-147550
- 4-Hydroxy-8-methoxy-quinoline-3-carboxylic acid
- Z274740216
- Oprea1_000934
- SB70012
- 8-Methoxy-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid, AldrichCPR
- NSC-80676
- DTXSID00950718
- CHEMBL217920
- 8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylicacid
- 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-Pyridinecarboxylic acid methyl ester
- 3-Quinolinecarboxylicacid,1,4-dihydro-8-methoxy-4-oxo-
- 4-hydroxy-8-methoxyquinoline-3-carboxylic acid
- NSC199383
- 35975-69-0
- AB00537942-02
- HMS2485O04
- SR-01000425957
- FT-0687983
- EU-0042261
- SMR000124850
- F81383
- CDGYPATWKVOBIY-UHFFFAOYSA-N
- STL553934
- BBL010343
- 4-Hydroxy-8-methoxyquinoline-3-caroboxylic acid
- DB-067858
- ALBB-030844
- 4-HYDROXY-8-METHOXYQUINOLINE-3-CARBOXYLICACID
- DB-067866
- STK711822
- MDL： MFCD00024006
- Inchi： 1S/C11H9NO4/c1-16-8-4-2-3-6-9(8)12-5-7(10(6)13)11(14)15/h2-5H,1H3,(H,12,13)(H,14,15)
- InChI Key： CDGYPATWKVOBIY-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC2C(C(C(=O)O)=CNC=21)=O

Computed Properties

Exact Mass: 219.05317
Monoisotopic Mass: 219.05315777g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 350
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 75.6Å²

Experimental Properties

PSA: 75.63
LogP: 1.23490

8-Methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Hazardous Material Identification：

8-Methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	010041-500mg	8-Methoxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid	35975-69-0		500mg	1787CNY	2021-05-07
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Chemenu	CM143746-5g	8-Methoxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid	35975-69-0	95%	5g	$455	2021-08-05
TRC	M575900-10mg	8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid	35975-69-0		10mg	$ 50.00	2022-06-03
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